Ethyl Butyrylacetate Ethyl Butyrylacetate Ethyl 3-oxohexanoate, also known as ethyl butyrylacetate or fema 3683, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 3-oxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-oxohexanoate is primarily located in the cytoplasm. Ethyl 3-oxohexanoate can be biosynthesized from 3-oxohexanoic acid. Ethyl 3-oxohexanoate has a sweet, berry, and fruity taste.
Ethyl 3-oxohexanoate is a fatty acid ethyl ester. It derives from a 3-oxohexanoic acid.
Brand Name: Vulcanchem
CAS No.: 3249-68-1
VCID: VC0043111
InChI: InChI=1S/C8H14O3/c1-3-5-7(9)6-8(10)11-4-2/h3-6H2,1-2H3
SMILES: CCCC(=O)CC(=O)OCC
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol

Ethyl Butyrylacetate

CAS No.: 3249-68-1

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VCID: VC0043111

Molecular Formula: C8H14O3

Molecular Weight: 158.19 g/mol

Ethyl Butyrylacetate - 3249-68-1

CAS No. 3249-68-1
Product Name Ethyl Butyrylacetate
Molecular Formula C8H14O3
Molecular Weight 158.19 g/mol
IUPAC Name ethyl 3-oxohexanoate
Standard InChI InChI=1S/C8H14O3/c1-3-5-7(9)6-8(10)11-4-2/h3-6H2,1-2H3
Standard InChIKey KQWWVLVLVYYYDT-UHFFFAOYSA-N
SMILES CCCC(=O)CC(=O)OCC
Canonical SMILES CCCC(=O)CC(=O)OCC
Density 0.983-1.000 (20°)
Physical Description colourless liquid with fruity, slightly fatty odou
Description Ethyl 3-oxohexanoate, also known as ethyl butyrylacetate or fema 3683, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 3-oxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-oxohexanoate is primarily located in the cytoplasm. Ethyl 3-oxohexanoate can be biosynthesized from 3-oxohexanoic acid. Ethyl 3-oxohexanoate has a sweet, berry, and fruity taste.
Ethyl 3-oxohexanoate is a fatty acid ethyl ester. It derives from a 3-oxohexanoic acid.
Solubility slightly soluble in water; soluble in fat
Synonyms 3-Oxohexanoic Acid Ethyl Ester; Butyrylacetic Acid Ethyl Ester; Ethyl 3-Ketohexanoate; Ethyl 3-Oxohexanoate; Ethyl 3-Propyl-3-oxopropanoate; Ethyl Butyroacetate; Ethyl Butyroylacetate; Ethyl Butyrylacetate; Ethyl α-Butyrylacetate; NSC 42868
PubChem Compound 238498
Last Modified Nov 11 2021
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